Cas no 208519-09-9 (3-(3-Chlorophenyl)-1H-pyrazol-5-amine)

• Product Name: 3-(3-Chlorophenyl)-1H-pyrazol-5-amine
• CAS No: 208519-09-9
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• MDL: MFCD02664265
• CID: 242051
• PubChem ID: 3820802
• Update Time: 2025-05-26

3-(3-Chlorophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenyl)-1H-pyrazol-5-amine
• 1H-Pyrazol-3-amine,5-(3-chlorophenyl)-
• 5-(3-chlorophenyl)-1H-pyrazol-3-amine
• 5-(3-Chloro-phenyl)-2H-pyrazol-3-ylamine
• 5-(3-Chloro-phenyl)-2H-pyrazol-3-ylamine hydrochloride
• 5-AMINO-3-(3-CHLOROPHENYL)-1H-PYRAZOLE
• 3-(3'-Chlorophenyl)-5-aminopyrazole
• 3-(3-chlorophenyl)pyrazole-5-ylamine
• 3-Amino-5-(3-chlorophenyl)-1H-pyrazole
• 5-(3-chlorophenyl)-1H-pyrazole-3-amine
• F3379-0346
• SCHEMBL461187
• 1H-Pyrazol-3-amine, 5-(3-chlorophenyl)-
• CCG-139765
• AKOS000181877
• Z317042240
• 2-Bromo-5-methoxybenzonitrile;
• J-510600
• HLKDVENNWRMMOS-UHFFFAOYSA-N
• 5-AMINO-3-(3-CHLOROPHENYL)PYRAZOLE
• AA-0869
• DTXSID80396872
• 208519-09-9
• 3-(3-chlorophenyl)-1H-pyrazol-5-amine, AldrichCPR
• AC5445
• BB 0249379
• FT-0604336
• HMS3446A04
• CS-0146991
• AB12106
• SY012512
• AKOS004912490
• MFCD02664265
• EN300-53483
• BBL020224
• ALBB-021253
• STK889348
• DB-066352

• MDL： MFCD02664265
• Inchi： 1S/C9H8ClN3/c10-7-3-1-2-6(4-7)8-5-9(11)13-12-8/h1-5H,(H3,11,12,13)
• InChI Key： HLKDVENNWRMMOS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC(N)=NN1

Computed Properties

• Exact Mass: 193.04100
• Monoisotopic Mass: 193.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data available
• Density: 1.378±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 138-140°C
• Boiling Point: 469.1°C at 760 mmHg
• Flash Point: 237.5℃
• Refractive Index: 1.67
• Solubility: Almost insoluble (0.058 g/l) (25 º C),
• PSA: 54.70000
• LogP: 2.89350

3-(3-Chlorophenyl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3-Chlorophenyl)-1H-pyrazol-5-amine

Comprehensive Overview of 3-(3-Chlorophenyl)-1H-pyrazol-5-amine (CAS No. 208519-09-9)

3-(3-Chlorophenyl)-1H-pyrazol-5-amine, with the CAS number 208519-09-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole class, known for its versatile applications in medicinal chemistry and material science. The presence of a 3-chlorophenyl group and an amine functionality at the 5-position of the pyrazole ring makes it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals frequently search for terms like "pyrazole derivatives synthesis", "3-(3-Chlorophenyl)-1H-pyrazol-5-amine applications", and "CAS 208519-09-9 suppliers", reflecting its growing relevance in scientific and industrial domains.

The compound's structural uniqueness lies in its ability to act as a building block for designing bioactive molecules. Recent studies highlight its potential in developing antimicrobial agents and kinase inhibitors, aligning with the rising demand for novel therapeutic solutions. Searches for "pyrazole-based drug discovery" and "chlorophenyl pyrazole amine uses" have surged, indicating its prominence in cutting-edge research. Additionally, its stability and reactivity profile make it a candidate for catalysis and material science applications, further broadening its utility.

From a synthetic perspective, 3-(3-Chlorophenyl)-1H-pyrazol-5-amine is often prepared via cyclization reactions involving hydrazine derivatives and β-diketones. Optimizing its yield and purity is a common challenge, prompting queries like "efficient synthesis of 3-(3-Chlorophenyl)-1H-pyrazol-5-amine" and "CAS 208519-09-9 purification methods". Environmental and regulatory considerations also play a role, as researchers seek green chemistry approaches to minimize waste and energy consumption during production.

The compound's physicochemical properties, such as solubility, melting point, and spectral data, are critical for quality control and formulation. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize it. This aligns with the increasing focus on quality assurance in chemical manufacturing, as evidenced by searches for "CAS 208519-09-9 analytical standards" and "pyrazole amine characterization".

In conclusion, 3-(3-Chlorophenyl)-1H-pyrazol-5-amine (CAS No. 208519-09-9) represents a pivotal compound in modern chemistry, bridging gaps between academia and industry. Its multifaceted applications and synthetic adaptability ensure its continued relevance, while ongoing research explores new frontiers in its utilization. For those interested in pyrazole chemistry or specialty chemicals, this compound offers a compelling case study in innovation and practicality.